Cas no 52231-28-4 (4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol)
52231-28-4 structure
Product Name:4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
CAS No:52231-28-4
MF:C5H7N3S
MW:141.194178819656
CID:378214
PubChem ID:2063958
Update Time:2025-04-19
4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties
Names and Identifiers
-
- 3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-(2-propen-1-yl)-
- 4-prop-2-enyl-1H-1,2,4-triazole-5-thione
- 4-(2-Propenyl)-4H-1,2,4-triazole-3-thiol
- 4-Allyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
- 4-Allyl-3-mercapto-4H-1,2,4-triazole
- 4-Allyl-4H-[1,2,4]triazole-3-thiol
- 4H-1,2,4-Triazole-3-thiol, 4-(2-propenyl)-
- T5NN DNJ CSH D2U1 [WLN]
- AKOS015866852
- SCHEMBL7205591
- MLS000517079
- HMS2682P15
- 4-prop-2-enyl-1H-1,2,4-triazole-5-thione 4-(prop-2-en-1-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
- 4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
- SMR000343284
- AKOS005616948
- 52231-28-4
- CHEMBL1540187
- 4-allyl-1,2,4-triazole-3-thione
- Z56926668
- CCA23128
- SCHEMBL8429505
- HMS1783I21
- DTXSID90366384
- SCHEMBL18338937
- EN300-06549
-
- Inchi: 1S/C5H7N3S/c1-2-3-8-4-6-7-5(8)9/h2,4H,1,3H2,(H,7,9)
- InChI Key: YOJMCUNJVJCMGP-UHFFFAOYSA-N
- SMILES: S=C1NN=CN1CC=C
Computed Properties
- Exact Mass: 141.03621
- Monoisotopic Mass: 141.03606841g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 59.7Ų
Experimental Properties
- PSA: 27.63
4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P769008-50mg |
4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol |
52231-28-4 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P769008-100mg |
4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol |
52231-28-4 | 100mg |
$ 95.00 | 2022-06-03 | ||
| TRC | P769008-500mg |
4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol |
52231-28-4 | 500mg |
$ 320.00 | 2022-06-03 | ||
| Enamine | EN300-06549-0.05g |
4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol |
52231-28-4 | 95% | 0.05g |
$42.0 | 2023-10-28 | |
| Enamine | EN300-06549-0.1g |
4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol |
52231-28-4 | 95% | 0.1g |
$66.0 | 2023-10-28 | |
| Enamine | EN300-06549-0.25g |
4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol |
52231-28-4 | 95% | 0.25g |
$92.0 | 2023-10-28 | |
| Enamine | EN300-06549-0.5g |
4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol |
52231-28-4 | 95% | 0.5g |
$175.0 | 2023-10-28 | |
| Enamine | EN300-06549-1.0g |
4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol |
52231-28-4 | 95% | 1g |
$256.0 | 2023-06-10 | |
| Enamine | EN300-06549-2.5g |
4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol |
52231-28-4 | 95% | 2.5g |
$503.0 | 2023-10-28 | |
| Enamine | EN300-06549-5.0g |
4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol |
52231-28-4 | 95% | 5g |
$743.0 | 2023-06-10 |
4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol Related Literature
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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